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Compound of Interest

Compound Name: VU0364739

Cat. No.: B15576868 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of the selective PLD2 inhibitor,

VU0364739. The information is presented in a question-and-answer format to directly address

common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving VU0364739?

A1: VU0364739 is highly soluble in dimethyl sulfoxide (DMSO). A stock solution of up to 200

mg/mL (447.91 mM) in DMSO can be prepared, though this may require sonication to fully

dissolve.[1] For ease of use, a 10 mM stock solution in DMSO is a common starting point.

Q2: How should I store stock solutions of VU0364739?

A2: Prepared stock solutions of VU0364739 in DMSO should be stored at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] To avoid

repeated freeze-thaw cycles that can lead to degradation, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

Q3: Can I dissolve VU0364739 directly in aqueous buffers like PBS or cell culture media?

A3: Direct dissolution of VU0364739 in aqueous buffers is not recommended due to its poor

aqueous solubility. A concentrated stock solution should first be prepared in DMSO.
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Q4: What is the PLD2 signaling pathway that VU0364739 inhibits?

A4: VU0364739 is a selective inhibitor of Phospholipase D2 (PLD2). PLD2 is an enzyme that

hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce

phosphatidic acid (PA) and choline. PA is a critical second messenger involved in various

cellular processes, including cell proliferation, migration, and survival. By inhibiting PLD2,

VU0364739 blocks the production of PA and downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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